(2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid

• IUPAC Name: (2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C10H10Cl2N2O5S/c11-6-2-1-5(3-7(6)12)20(18,19)14-8(10(16)17)4-9(13)15/h1-3,8,14H,4H2,(H2,13,15)(H,16,17)/t8-/m1/s1
• InChI Key: KNEPWNFSYSVVQC-MRVPVSSYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)NC(CC(=O)N)C(=O)O)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1S(=O)(=O)N[C@H](CC(=O)N)C(=O)O)Cl)Cl
• Molecular Formula: C10H10Cl2N2O5S
• Molecular Weight: 341.17 g/mol

Description

(2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid, also known as DAPT, is a chemical compound that has been widely used in scientific research. It is a gamma-secretase inhibitor that has been found to have significant effects on various biological processes.

Mechanism of Action

(2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid inhibits the activity of gamma-secretase, which is a transmembrane protein complex that cleaves various type I transmembrane proteins, including APP. This inhibition prevents the cleavage of APP into amyloid beta peptides, which are known to form plaques in the brain of Alzheimer's disease patients.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of amyloid beta peptides, which are known to accumulate in the brain of Alzheimer's disease patients. Additionally, this compound has been found to affect the differentiation and proliferation of various cell types, including neural stem cells, T cells, and cancer cells.

Advantages and Limitations for Lab Experiments

(2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid has several advantages for lab experiments. It is a potent and specific inhibitor of gamma-secretase, which makes it a useful tool for studying the role of gamma-secretase in various biological processes. Additionally, this compound is relatively easy to synthesize and has a long shelf life.
However, there are also limitations to the use of this compound in lab experiments. It has been found to have off-target effects on various other proteins, which can complicate the interpretation of experimental results. Additionally, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

For the use of (2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid include the study of its role in cancer and the development of more specific inhibitors.

Synthesis Methods

(2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid can be synthesized by reacting N-(3,4-dichlorophenyl)-L-alanine with N-(tert-butoxycarbonyl)-L-aspartic acid β-lactone in the presence of triethylamine and 1,2-dichloroethane. The resulting compound is then deprotected using trifluoroacetic acid to obtain this compound.

Scientific Research Applications

(2R)-4-amino-2-[(3,4-dichlorophenyl)sulfonylamino]-4-oxobutanoic acid has been extensively used in scientific research to study various biological processes. It has been found to inhibit the activity of gamma-secretase, which is responsible for the cleavage of amyloid precursor protein (APP) into amyloid beta peptides. This inhibition has been shown to reduce the production of amyloid beta peptides, which are known to accumulate in the brain of Alzheimer's disease patients.